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Compound of Interest

Compound Name: 2-MeS-ATP

Cat. No.: B15571884

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the in vivo administration and

dosage of 2-(Methylthio)adenosine triphosphate (2-MeS-ATP), a potent agonist for P2Y

purinergic receptors. The information is intended to guide researchers in designing and

executing preclinical studies across various therapeutic areas, including inflammation, pain,

and cardiovascular research.

Introduction to 2-MeS-ATP
2-MeS-ATP is a stable analog of adenosine triphosphate (ATP) that exhibits high affinity and

agonist activity at several subtypes of P2Y receptors, particularly P2Y₁, P2Y₁₂, and P2Y₁₃. Its

resistance to rapid hydrolysis by ectonucleotidases compared to ATP makes it a valuable tool

for studying the in vivo roles of these receptors in physiological and pathological processes.

Quantitative Data Summary
The following tables summarize the reported in vivo dosages and administration routes for 2-
MeS-ATP and the related compound ATP in various animal models. This data is compiled from

preclinical studies and should be used as a reference for dose-range finding studies.
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Table 1: In Vivo Administration and Dosage of 2-MeS-ATP

Animal Model
Therapeutic
Area

Route of
Administration

Dosage Range
Observed
Effects

Rat
Inflammation/Pai

n
Intraplantar (i.pl.) 10 - 1000 nmol

Dose-dependent

nocifensive

behavior (paw

lifting)[1][2]

Table 2: In Vivo Administration and Dosage of ATP (for reference)

Animal Model
Therapeutic
Area

Route of
Administration

Dosage
Observed
Effects

Mouse Cancer
Intraperitoneal

(i.p.)

2 mmol/kg

(maximally

tolerated dose)

Prolonged tumor

volume doubling

time[3]

Mouse Cancer
Intraperitoneal

(i.p.)
25 mM solution

Reduced growth

of hormone-

refractory

prostate cancer

tumors[1][4]

Rat Cardiovascular
Intravenous (i.v.)

infusion

1, 3, and 10

µmol/kg/min

Dose-dependent

cardiovascular

effects[2]

Mouse Neuroprotection Not specified Not specified

Reduced

olfactory sensory

neuron

apoptosis[5]

Signaling Pathways and Experimental Workflows
The following diagrams illustrate the key signaling pathway of 2-MeS-ATP and a general

workflow for in vivo administration and analysis.
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Caption: Signaling pathway of 2-MeS-ATP via P2Y receptors.
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Caption: General workflow for in vivo 2-MeS-ATP studies.

Experimental Protocols
The following are detailed methodologies for key experiments involving the in vivo

administration of 2-MeS-ATP and related compounds, based on published literature.

Protocol 1: Intraplantar (i.pl.) Administration of 2-MeS-
ATP for Nociception Studies in Rats
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Objective: To assess the pro-nociceptive effects of 2-MeS-ATP in a rodent model of

inflammatory pain.

Materials:

2-MeS-ATP tetrasodium salt

Sterile, pyrogen-free 0.9% saline

Male Wistar rats (200-250 g)

100 µL Hamilton syringes with 30-gauge needles

Plexiglas observation chambers

Timer

Procedure:

Animal Acclimatization: House rats in a temperature-controlled environment with a 12-hour

light/dark cycle for at least 7 days prior to the experiment. Allow free access to food and

water.

Drug Preparation: Dissolve 2-MeS-ATP in sterile 0.9% saline to achieve the desired

concentrations (e.g., to deliver 10, 100, or 1000 nmol in a 100 µL injection volume). Prepare

fresh on the day of the experiment.

Habituation: Place individual rats in the Plexiglas observation chambers for at least 30

minutes to allow for acclimatization to the testing environment.

Administration:

Gently restrain the rat.

Insert the 30-gauge needle into the plantar surface of the hind paw.

Slowly inject 100 µL of the 2-MeS-ATP solution or vehicle (saline).
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Behavioral Observation:

Immediately after injection, return the rat to the observation chamber.

Record the total time the animal spends lifting the injected paw over a defined period (e.g.,

6 minutes)[1]. This is a measure of nocifensive behavior.

Protocol 2: Intraperitoneal (i.p.) Administration of ATP
for Tumor Growth Studies in Mice
Objective: To evaluate the effect of systemic ATP administration on the growth of xenograft

tumors in an immunodeficient mouse model. This protocol for ATP can serve as a reference for

designing studies with 2-MeS-ATP.

Materials:

ATP disodium salt

Sterile, pyrogen-free 0.9% saline

Nude (athymic) mice

Tumor cells (e.g., human prostate cancer cell line DU145 or PC-3)[1][4]

Matrigel (optional)

1 mL syringes with 25-27 gauge needles

Calipers for tumor measurement

Procedure:

Tumor Cell Implantation:

Harvest tumor cells and resuspend in sterile saline or a mixture of saline and Matrigel.

Subcutaneously inject the tumor cell suspension into the flank of each mouse.
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Allow tumors to establish and reach a palpable size.

Drug Preparation: Dissolve ATP in sterile 0.9% saline to the desired concentration (e.g., 25

mM)[1][4]. A maximally tolerated dose of 2 mmol/kg has also been reported[3].

Administration:

Administer the ATP solution or vehicle (saline) via intraperitoneal injection daily.

The injection volume should be appropriate for the mouse's weight (typically up to 10

ml/kg)[6].

Tumor Growth Monitoring:

Measure tumor dimensions (length and width) with calipers every 2-3 days.

Calculate tumor volume using the formula: (Length x Width²) / 2.

Endpoint: Continue treatment and monitoring until tumors in the control group reach a

predetermined size or for a specified duration. At the end of the study, euthanize the mice

and excise the tumors for further analysis (e.g., histology, biomarker analysis).

Protocol 3: Intravenous (i.v.) Infusion of Adenosine
Analogs for Cardiovascular Studies in Rats
Objective: To assess the cardiovascular effects of systemic administration of purinergic

receptor agonists. This protocol for adenosine and its analogs can be adapted for 2-MeS-ATP.

Materials:

2-MeS-ATP tetrasodium salt

Sterile, pyrogen-free 0.9% saline

Male Sprague-Dawley rats

Anesthetics (e.g., isoflurane)
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Surgical instruments for catheterization

Polyethylene tubing (e.g., PE-50)

Infusion pump

Blood pressure transducer and recording system

Flowmeter for blood flow measurement (optional)

Procedure:

Animal Preparation and Catheterization:

Anesthetize the rat.

Surgically expose and cannulate the jugular vein for drug infusion and the carotid artery

for blood pressure measurement.

Allow for a stabilization period after surgery.

Drug Preparation: Dissolve 2-MeS-ATP in sterile 0.9% saline to achieve the desired

concentrations for infusion.

Administration:

Initiate a continuous intravenous infusion of the 2-MeS-ATP solution using an infusion

pump.

Administer at various dose rates (e.g., 1, 3, and 10 µmol/kg/minute) to establish a dose-

response relationship[2].

Cardiovascular Monitoring:

Continuously record mean arterial blood pressure and heart rate throughout the infusion

period.

If applicable, measure regional blood flow (e.g., renal, mesenteric) using a flowmeter.
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Data Analysis: Analyze the changes in cardiovascular parameters from baseline at each

infusion rate.

Important Considerations
Solubility and Stability: 2-MeS-ATP is generally soluble in aqueous solutions. It is

recommended to prepare fresh solutions for each experiment and protect them from light.

Dose-Range Finding: The dosages provided in the tables are starting points. It is crucial to

perform dose-range finding studies to determine the optimal and non-toxic dose for your

specific animal model and experimental conditions.

Animal Welfare: All animal procedures should be performed in accordance with institutional

and national guidelines for animal care and use. Anesthesia and analgesia should be used

where appropriate to minimize pain and distress.

Pharmacokinetics: The pharmacokinetic profile of 2-MeS-ATP may vary depending on the

route of administration and the animal species. Consider conducting pharmacokinetic studies

to understand the absorption, distribution, metabolism, and excretion of the compound in

your model.

Receptor Specificity: While 2-MeS-ATP is a potent P2Y agonist, it may also have effects on

other purinergic receptors at higher concentrations. The use of selective antagonists can

help to elucidate the specific receptor subtypes involved in the observed effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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